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Compound of Interest

Compound Name: Oxaloacetic acid-13C4

Cat. No.: B12404764

An In-depth Technical Guide to Oxaloacetic
Acid-13C4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Oxaloacetic acid-13C4, a stable isotope-labeled compound crucial for
metabolic research. This document details experimental protocols and data presentation to
facilitate its use in laboratory settings.

Chemical Structure and Properties

Oxaloacetic acid-13C4 is a uniformly labeled isotopologue of oxaloacetic acid, a key
intermediate in numerous metabolic pathways. The four carbon atoms in its structure are
replaced with the stable isotope carbon-13 (13C). This isotopic labeling allows for its use as a
tracer in metabolic flux analysis (MFA) and as an internal standard for accurate quantification of
its unlabeled counterpart.

Chemical Structure:
HOOC(13CO)(13CH2)(:3COOH)

The structure consists of a four-carbon dicarboxylic acid with a ketone group on the alpha-
carbon relative to one of the carboxyl groups.
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Physicochemical Properties

The key physicochemical properties of Oxaloacetic acid-13C4 are summarized in the table

below. These properties are essential for its handling, storage, and use in experimental

settings.

Property

Value

Reference

Chemical Name

2-Oxobutanedioic acid-3Ca

[1](2]

Oxalacetic acid-13Cs, 2-

Synonyms 1][2
ynony Ketosuccinic acid-13Ca Hiz]
CAS Number 161096-82-8 [11[3114]
Molecular Formula 13C4H40s [1][3]
Molecular Weight 136.04 g/mol [11[3]
Purity 297% [1]
Appearance White to off-white solid
Solubility Soluble in water
Store at -20°C, protected from
Storage ) ) [1]
light and moisture
Unstable in solution, prone to
Stability decarboxylation. Should be [5]

prepared fresh for use.

Safety and Handling

Oxaloacetic acid is a corrosive substance that can cause severe skin burns and eye damage.

[6][7] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat, should be worn when handling the compound. All work should be conducted in a well-

ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).[1]

[2][6][7]

Role in Metabolic Pathways
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Oxaloacetate is a central metabolite that participates in several key metabolic pathways.[5] The
use of Oxaloacetic acid-13C4 as a tracer allows researchers to quantitatively track the flow of
carbon through these interconnected pathways.

Citric Acid Cycle (TCA Cycle)

Oxaloacetate is a critical component of the citric acid cycle, where it condenses with acetyl-CoA
to form citrate, initiating the cycle.
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Figure 1: Citric Acid Cycle

Gluconeogenesis

Oxaloacetate is a key precursor in gluconeogenesis, the metabolic pathway that results in the
generation of glucose from non-carbohydrate carbon substrates.
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Figure 2: Gluconeogenesis Pathway
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Urea Cycle

Oxaloacetate is linked to the urea cycle through the transamination of aspartate, which is a
nitrogen donor in the cycle.
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Figure 3: Urea Cycle

Amino Acid Synthesis

Oxaloacetate serves as a direct precursor for the synthesis of aspartate, which in turn is a
precursor for several other amino acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Oxaloacetic acid-13C4 chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404764#oxaloacetic-acid-13c4-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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